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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate

CAS No.: 65853-67-0

Cat. No.: B1297528

Get Quote

CAS: 65853-67-0 Formula: C₁₄H₁₂O₃ Molecular Weight: 228.24 g/mol Synonyms: Phenyl m-

anisate; 3-Methoxybenzoic acid phenyl ester[1]

Executive Summary
Phenyl 3-methoxybenzoate is a functionalized aromatic ester used primarily as an

intermediate in the synthesis of biaryl ethers, liquid crystals, and pharmaceutical precursors.[2]

While often handled as a stable solid or viscous liquid, its safety profile is dominated by its

hydrolytic instability. Upon contact with moisture, strong bases, or metabolic enzymes

(esterases), it cleaves to release Phenol (a systemic toxin and corrosive) and 3-

Methoxybenzoic acid.

This guide provides a self-validating safety framework for researchers, focusing on the "Phenol

Latency" hazard—the risk that a seemingly benign ester exposure evolves into a phenolic

chemical burn.

Part 1: Physicochemical Profile & Hazard
Identification
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Structural & Reactivity Analysis
Phenyl 3-methoxybenzoate consists of a phenol group esterified with 3-methoxybenzoic acid.

[1] The electron-donating methoxy group at the meta position influences the stability of the

ester bond, but the primary safety concern is the leaving group capability of the phenoxide ion.

Key Hazard Mechanism: Hydrolysis Unlike simple alkyl esters (e.g., methyl benzoate), phenyl

esters are "masked" phenols. In biological systems or basic aqueous media, the ester bond

breaks, releasing free phenol.

Decomposition Pathway (DOT Visualization):
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Figure 1: Hydrolytic decomposition pathway showing the release of toxic phenol.[1]

GHS Classification (Inferred via SAR*)
Based on Structure-Activity Relationships (SAR) with Phenyl Benzoate and Phenol.[1]
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Hazard Category Signal Word Hazard Statement Mechanism

Acute Toxicity (Oral) Warning
H302: Harmful if

swallowed

Release of phenol in

GI tract.[1]

Skin Irritation Warning
H315: Causes skin

irritation

Phenolic degradation

on skin surface.[1]

Eye Irritation Warning
H319: Causes serious

eye irritation

Acidic/Phenolic

hydrolysis products.[1]

Aquatic Toxicity Warning
H400: Very toxic to

aquatic life

Phenols are highly

toxic to

fish/invertebrates.[1]

Part 2: Exposure Controls & Personal Protection
(PPE)[4]
Respiratory Protection
The compound has low volatility in its ester form, but heating releases vapors containing

phenol and the ester itself.

Standard Handling: Chemical Fume Hood (Face velocity > 0.5 m/s).

Spill/Aerosol: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. The

"Acid Gas" component is critical to capture potential acidic hydrolysis byproducts.

Dermal Protection (Critical)
Standard nitrile gloves provide incidental splash protection but are permeable to phenols and

aromatic esters over time.

Routine Handling: Double-gloving with Nitrile (minimum 0.11 mm thickness). Change

immediately upon contamination.[3][4]

High-Risk (Spills/Synthesis):Laminate Film (e.g., Silver Shield/4H) gloves are required.

These provide >4 hours breakthrough time against aromatics, whereas nitrile may fail in <15

minutes.
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Self-Validating Safety Check
Before handling, perform the "Smell & pH Check":

Olfactory: If the container smells strongly "medicinal" or sweet/tarry (distinct from the mild

ester odor), significant hydrolysis to phenol has occurred. Handle with extreme caution.

pH Test: Dissolve a micro-spatula tip of the solid in 1 mL neutral water/methanol (1:1). Check

pH. If pH < 5, free acid and phenol are present.

Part 3: Operational Protocols
Synthesis & Handling Workflow
The synthesis typically involves reacting 3-methoxybenzoyl chloride with phenol. This

generates HCl and requires careful quenching.

Protocol: Safe Weighing and Transfer

Preparation: Place the balance inside the fume hood or use a localized powder containment

hood.

Tools: Use disposable antistatic weighing boats. Do not use metal spatulas if the compound

appears moist (corrosion risk); use PTFE-coated spatulas.

Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM or Toluene) to

reduce dust hazard.

Protocol: Quenching Unreacted Phenol (Post-Synthesis) Why: The crude product often

contains unreacted phenol, which is more hazardous than the product.

Wash 1: Wash organic layer with 2M NaOH (cold). This converts phenol to water-soluble

sodium phenoxide (

).[1]

Validation: Check the aqueous layer pH. It must remain >12 to ensure phenol stays

deprotonated and in the water phase.
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Wash 2: Wash with brine to remove excess base.

Operational Logic Diagram
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Figure 2: Operational workflow ensuring integrity checks and spill contingencies.
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Part 4: Emergency Response & First Aid[7]
The "PEG Protocol": Because this compound degrades to phenol, water alone is insufficient for

skin decontamination (phenol is lipophilic and penetrates deeper with water).

Skin Contact:

Step 1: Blot excess chemical with dry gauze (do not rub).

Step 2: Immediately swab the area with Polyethylene Glycol 300 or 400 (PEG-300/400) or

a mixture of PEG and methylated spirits. PEG solubilizes phenol and extracts it from the

skin.

Step 3: Wash with copious water only after PEG treatment.

Eye Contact:

Flush with water for 15 minutes.[5][6][7] Do not use PEG in eyes.[4][7] Seek immediate

ophthalmological support.

Ingestion:

Do NOT induce vomiting (corrosive risk). Administer 150-200 mL of water or milk to dilute.

Part 5: Waste Disposal
Classification: Hazardous Organic Waste (Phenolic).

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, permanganates) as the

methoxy group on the aromatic ring activates it toward electrophilic aromatic

substitution/oxidation, potentially causing exothermic runaways.

Destruction (Lab Scale): For small quantities (<5g), hydrolysis in 10% NaOH at 60°C for 4

hours converts the ester to Sodium 3-methoxybenzoate and Sodium Phenoxide. This

solution can then be neutralized and disposed of as aqueous phenolic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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